Cas no 1602456-98-3 (3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine
• CAS No: 1602456-98-3
• MF: C₉H₈BrF₄N
• MW: 286.064135551453
• CID: 6204903
• PubChem ID: 115843014
• Update Time: 2025-06-22

3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine
• EN300-1931923
• 1602456-98-3
• AKOS032965369

• Inchi： 1S/C9H8BrF4N/c10-7-4-6(11)2-1-5(7)3-8(15)9(12,13)14/h1-2,4,8H,3,15H2
• InChI Key： OQKOPCLMWIZMQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(C(F)(F)F)N)F

Computed Properties

• Exact Mass: 284.97762g/mol
• Monoisotopic Mass: 284.97762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine

Introduction to 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1602456-98-3)

3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine, with the CAS number 1602456-98-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a brominated and fluorinated aromatic ring and a trifluoromethyl group attached to an amine functional group. The combination of these substituents imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine can be represented as follows: C₉H₇BrF₄N. The presence of the bromine and fluorine atoms on the phenyl ring, along with the trifluoromethyl group, contributes to its high lipophilicity and potential for crossing biological membranes. This property is particularly advantageous in the design of drugs that need to penetrate cellular barriers to exert their therapeutic effects.

In recent years, there has been a growing interest in the development of compounds with multifunctional properties for the treatment of various diseases. 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine has been explored for its potential as a lead compound in the synthesis of novel drugs targeting neurological disorders, cancer, and other chronic conditions. The amine functional group in this compound can be readily modified through various chemical reactions to generate a diverse array of derivatives with tailored pharmacological profiles.

One of the key areas of research involving 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine is its role as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. The unique structure of 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine allows for the fine-tuning of its interactions with serotonin transporters, potentially leading to more effective and safer SSRI drugs.

Beyond its applications in central nervous system (CNS) disorders, 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine has also shown promise in cancer research. Studies have demonstrated that this compound can inhibit the activity of certain kinases involved in cell proliferation and survival pathways. For example, it has been reported to exhibit potent inhibitory effects on Aurora kinases, which are key regulators of mitosis and are often overexpressed in various types of cancer. By targeting these kinases, 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine-based drugs may offer a new approach to cancer therapy.

The synthesis of 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions between brominated or fluorinated aromatic compounds and trifluoroalkylating agents. Recent advancements in catalytic methods have further optimized these synthetic pathways, making it more feasible to produce large quantities of this compound for research and development purposes.

In addition to its potential therapeutic applications, 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine has also been studied for its use as a probe molecule in biochemical assays. Its unique chemical properties make it suitable for labeling and tracking specific biomolecules within cells or tissues. For instance, it can be conjugated with fluorescent dyes or other detectable markers to monitor cellular processes such as protein-protein interactions or receptor binding events.

The safety profile of 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine is an important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive toxicological evaluations are necessary to ensure its safety before advancing to clinical trials. These evaluations typically include assessments of acute and chronic toxicity, genotoxicity, and potential adverse effects on major organ systems.

In conclusion, 3-(2-bromo-4-fluorophenyl)-1,1,1-trifluoropropan-2-amine (CAS No. 1602456-98-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure provides a solid foundation for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its significance in the field.